Cas no 131172-70-8 (4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid)
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid is a specialized pyrrole derivative with a unique structural framework, combining an ethyl group, phenyl ring, and vinyl substituent on the pyrrole core. The carboxylic acid functionality enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds or functionalized polymers. Its distinct substitution pattern allows for selective modifications, facilitating applications in pharmaceutical research, material science, and agrochemical development. The compound’s stability and compatibility with various reaction conditions further underscore its utility in synthetic chemistry. Precise control over its reactivity enables tailored derivatization, supporting advanced molecular design.
131172-70-8 structure
Product Name:4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid
CAS No:131172-70-8
MF:C15H15NO2
MW:241.285104036331
MDL:MFCD01217349
CID:160182
PubChem ID:655461
Update Time:2025-06-08
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid
- 1-ethenyl-4-ethyl-5-phenylpyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 1-ethenyl-4-ethyl-5-phenyl-
- 1H-Pyrrole-2-carboxylicacid,1-ethenyl-4-ethyl-5-phenyl
- 4-ethyl-5-phenyl-1-vinylpyrrole-2-carboxylic acid
- DTXSID70349610
- 131172-70-8
- MLS000033258
- Oprea1_264640
- SCHEMBL15643471
- HMS1685O13
- 4-ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
- HMS2407I08
- Oprea1_409621
- 1-Ethenyl-4-ethyl-5-phenyl-1H-pyrrole-2-carboxylic acid
- SR-01000362961
- CHEMBL1535058
- SMR000010101
- SR-01000362961-1
- SB63792
- AKOS000301343
- BAS 01154079
- WL-189961
- 7-Methyl-3,4-dihydro-2H-[1,8]naphthyridine-1-carboxylicacidtert-butylester
-
- MDL： MFCD01217349
- Inchi： 1S/C15H15NO2/c1-3-11-10-13(15(17)18)16(4-2)14(11)12-8-6-5-7-9-12/h4-10H,2-3H2,1H3,(H,17,18)
- InChI Key： FLAXOPKZWSUVJN-UHFFFAOYSA-N
- SMILES： OC(C1=CC(CC)=C(C2C=CC=CC=2)N1C=C)=O
Computed Properties
- Exact Mass: 241.11000
- Monoisotopic Mass: 240.102454
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.1
Experimental Properties
- Density: g/cm3
- Boiling Point: 337.9°Cat760mmHg
- Flash Point: 158.2°C
- PSA: 42.23000
- LogP: 3.51620
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM374730-1g |
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid |
131172-70-8 | 95%+ | 1g |
$323 | 2024-08-02 | |
| AK Scientific | 3647AD-1g |
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid |
131172-70-8 | 95% | 1g |
$349 | 2023-09-16 | |
| Matrix Scientific | 011611-1g |
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid |
131172-70-8 | 1g |
$378.00 | 2023-09-05 |
4-Ethyl-5-phenyl-1-vinyl-1H-pyrrole-2-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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